Cas no 52512-67-1 (1H-1,2,4-Triazol-3-amine, 1-(4-chlorophenyl)-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 1-(4-chlorophenyl)-
• CAS No: 52512-67-1
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• CID: 1581844
• Update Time: 2024-08-24

1H-1,2,4-Triazol-3-amine, 1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 1-(4-chlorophenyl)-

• Inchi： 1S/C8H7ClN4/c9-6-1-3-7(4-2-6)13-5-11-8(10)12-13/h1-5H,(H2,10,12)
• InChI Key： ZQNILSIUCMKROX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C=NC(N)=N1

Computed Properties

• Exact Mass: 194.03611
• Monoisotopic Mass: 194.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7A^2

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Melting Point: 206-207 °C
• Boiling Point: 395.2±44.0 °C(Predicted)
• PSA: 56.73
• pka: 3.35±0.50(Predicted)